Cas no 13567-54-9 (cedrane)

• Product name: cedrane
• CAS No: 13567-54-9
• MF: C₁₅H₂₆
• MW: 206.366944789886
• CID: 1238928
• PubChem ID: 9548702

cedrane Chemical and Physical Properties

Names and Identifiers

• cedrane
• 1H-3a,7-m<wbr>
• (3R,8aβ)-2,3,3a,4,5,6,7,8a-Octahydro-3β,6β,8,8-tetramethyl-1H-3aα,7α-methanoazulene
• (3R)-2,3,4,5,6,7,8,8aβ-Octahydro-3β,6β,8,8-tetramethyl-1H-3aα,7α-methanoazulene
• [3R-(3alpha,3abeta,6alpha,7beta,8aalpha)]-octahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulene
• CHEBI:36530
• alpha-Cedrane
• Q27116872
• (1S,2R,5S,7S,8R)-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undecane
• 13567-54-9
• (3R,8abeta)-2,3,3a,4,5,6,7,8a-Octahydro-3beta,6beta,8,8-tetramethyl-1H-3aalpha,7alpha-methanoazulene
• (1S,2R,5S,7S,8R)-2,6,6,8-tetramethyltricyclo[5.3.1.0(1,5)]undecane

• Inchi： InChI=1S/C15H26/c1-10-7-8-15-9-12(10)14(3,4)13(15)6-5-11(15)2/h10-13H,5-9H2,1-4H3/t10-,11-,12+,13+,15+/m1/s1
• InChI Key： JJTQQGNEXQKQRF-BIGJJFBESA-N
• SMILES： CC1CCC23CC1C(C2CCC3C)(C)C

Computed Properties

• Exact Mass: 206.20358
• Monoisotopic Mass: 206.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids